molecular formula C19H28N4O2S B14924689 4-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-2-methyl-1-(4-methylphenyl)piperazine

4-[(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-2-methyl-1-(4-methylphenyl)piperazine

Cat. No.: B14924689
M. Wt: 376.5 g/mol
InChI Key: YJXDMTLVDDEUMZ-UHFFFAOYSA-N
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Description

1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL [3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO] SULFONE is a complex organic compound that belongs to the pyrazole family Pyrazoles are known for their versatile applications in organic synthesis and medicinal chemistry

Chemical Reactions Analysis

Types of Reactions

1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL [3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO] SULFONE undergoes various chemical reactions, including:

Common Reagents and Conditions

The reactions typically require specific reagents and conditions:

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines .

Scientific Research Applications

1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL [3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO] SULFONE has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL [3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO] SULFONE involves its interaction with specific molecular targets and pathways. It may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity . The compound’s structure allows it to interact with various biological molecules, influencing cellular processes and pathways .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL [3-METHYL-4-(4-METHYLPHENYL)PIPERAZINO] SULFONE stands out due to its unique combination of functional groups, which confer distinct chemical reactivity and biological activity. Its structure allows for diverse applications in various scientific fields, making it a valuable compound for research and development .

Properties

Molecular Formula

C19H28N4O2S

Molecular Weight

376.5 g/mol

IUPAC Name

4-(1-ethyl-3,5-dimethylpyrazol-4-yl)sulfonyl-2-methyl-1-(4-methylphenyl)piperazine

InChI

InChI=1S/C19H28N4O2S/c1-6-23-17(5)19(16(4)20-23)26(24,25)21-11-12-22(15(3)13-21)18-9-7-14(2)8-10-18/h7-10,15H,6,11-13H2,1-5H3

InChI Key

YJXDMTLVDDEUMZ-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=C(C(=N1)C)S(=O)(=O)N2CCN(C(C2)C)C3=CC=C(C=C3)C)C

Origin of Product

United States

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